![molecular formula C17H19NO4S B2805694 3-(benzylsulfonyl)-N-(3-methoxyphenyl)propanamide CAS No. 880336-29-8](/img/structure/B2805694.png)
3-(benzylsulfonyl)-N-(3-methoxyphenyl)propanamide
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Description
3-(benzylsulfonyl)-N-(3-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C17H19NO4S and its molecular weight is 333.4. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
- Conformation and Assembly of Arylsulfonamide Hybrids : Research on arylsulfonamide para-alkoxychalcones reveals how methylene group inclusion affects conformation and crystal structure, highlighting weak interactions that stabilize crystal packing. This understanding can contribute to the design of materials with specific crystallographic properties (de Castro et al., 2013).
Medicinal Chemistry and Drug Development
Antitumor Sulfonamides : A study on sulfonamide-focused libraries evaluated in antitumor screens identifies potent cell cycle inhibitors, advancing our understanding of antiproliferative agents and their role in cancer treatment (Owa et al., 2002).
Chymotrypsin Inhibitors and Antimicrobial Agents : Discoveries from Jolyna laminarioides include compounds with chymotrypsin inhibitory activity and antimicrobial efficacy against specific pathogens, suggesting applications in developing new antimicrobial and enzyme inhibitory drugs (Atta-ur-rahman et al., 1997).
Spectroscopic Studies
- Spectroscopic and Theoretical Studies : Investigations into the vibrational spectroscopy of N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfonyl]propanamides provide insight into molecular conformations and interactions, useful for material science and molecular engineering applications (Olivato et al., 2009).
Antimicrobial Research
- MRSA Inhibitors : The synthesis and evaluation of sulfur dioxide donors as inhibitors of methicillin-resistant Staphylococcus aureus (MRSA) highlight the potential for developing new antimicrobial agents targeting drug-resistant infections (Pardeshi et al., 2015).
Analytical Chemistry
- Analytical Profiles of Psychoactive Compounds : Characterization and analytical methods for psychoactive arylcyclohexylamines, aimed at detecting these substances in biological matrices, could inform forensic science and toxicology (De Paoli et al., 2013).
Properties
IUPAC Name |
3-benzylsulfonyl-N-(3-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4S/c1-22-16-9-5-8-15(12-16)18-17(19)10-11-23(20,21)13-14-6-3-2-4-7-14/h2-9,12H,10-11,13H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWXOFBWABPYCIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.